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Compound of Interest

Compound Name: 1V209

Cat. No.: B1194546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1V209, also known as TLR7 agonist T7, is a potent small molecule agonist of Toll-like receptor

7 (TLR7) with demonstrated anti-tumor effects.[1][2][3][4] Its chemical name is 4-[[6-amino-7,8-

dihydro-2-(2-methoxyethoxy)-8-oxo-9H-purin-9-yl]methyl]-benzoic acid.[5] Conjugation of

1V209 to polysaccharides has been shown to be an effective strategy to improve its water

solubility, enhance its immunostimulatory efficacy, and reduce systemic toxicity.[1][3][5] This

document provides detailed application notes and protocols for the successful conjugation of

1V209 to various polysaccharides, aimed at researchers and professionals in drug

development.

Characteristics of 1V209
A summary of the key characteristics of 1V209 is presented in the table below. The presence of

a terminal carboxylic acid group is the primary site for conjugation to activated polysaccharides.
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Property Value Reference

Molecular Formula C₁₆H₁₇N₅O₅ [1][5]

Molecular Weight 359.34 g/mol [1][3][5]

Appearance Off-white to yellow solid [1]

Solubility DMSO: ≥ 60 mg/mL [3][4]

Mechanism of Action
Toll-like receptor 7 (TLR7)

agonist
[1][2][3][4]

Key Functional Group for

Conjugation
Carboxylic acid (-COOH) [2][5]

Signaling Pathway of 1V209 (TLR7 Agonist)
1V209 activates the TLR7 signaling pathway, leading to the production of pro-inflammatory

cytokines and the activation of adaptive immunity. This pathway is crucial for its anti-tumor

effects.
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Figure 1. Simplified TLR7 signaling pathway initiated by 1V209.
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Experimental Protocols for Conjugation
The conjugation of 1V209 to polysaccharides typically involves two main steps: 1) activation of

the polysaccharide and 2) coupling of 1V209 to the activated polysaccharide. Below are

detailed protocols for common activation and conjugation methods.

Method 1: Carbodiimide-Mediated Amide Bond
Formation
This is a widely used method for conjugating molecules with carboxylic acids to

polysaccharides containing hydroxyl or amine groups. The protocol below details the

conjugation of 1V209 to a polysaccharide rich in hydroxyl groups, such as dextran or pullulan.

The hydroxyl groups of the polysaccharide are first functionalized with an amine-containing

linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1194546?utm_src=pdf-body
https://www.benchchem.com/product/b1194546?utm_src=pdf-body
https://www.benchchem.com/product/b1194546?utm_src=pdf-body
https://www.benchchem.com/product/b1194546?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194546?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. 1V209 | TLR | TargetMol [targetmol.com]

3. abmole.com [abmole.com]

4. selleckchem.com [selleckchem.com]

5. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Conjugation of
1V209 to Polysaccharides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194546#how-to-conjugate-1v209-to-
polysaccharides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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